Cas no 123418-50-8 (3-Thiophenecarboxylic acid, 5-(1-methylethyl)-, ethyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 5-(1-methylethyl)-, ethyl ester
• CAS No: 123418-50-8
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 3697037
• PubChem ID: 85603323
• Update Time: 2025-04-22

3-Thiophenecarboxylic acid, 5-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-(1-methylethyl)-, ethyl ester
• AKOS016347300
• F2147-5368
• 123418-50-8
• ethyl 5-isopropylthiophene-3-carboxylate

• Inchi： 1S/C10H14O2S/c1-4-12-10(11)8-5-9(7(2)3)13-6-8/h5-7H,4H2,1-3H3
• InChI Key： DBIFISUCFBSPKS-UHFFFAOYSA-N
• SMILES： C1SC(C(C)C)=CC=1C(OCC)=O

Computed Properties

• Exact Mass: 198.07145086Da
• Monoisotopic Mass: 198.07145086Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.5Ų